Cas no 66907-78-6 (1H-Tetrazol-5-amine, N,1-bis(phenylmethyl)-)

1H-Tetrazol-5-amine, N,1-bis(phenylmethyl)- structure
66907-78-6 structure
Product Name:1H-Tetrazol-5-amine, N,1-bis(phenylmethyl)-
CAS No:66907-78-6
MF:C15H15N5
MW:265.313102006912
CID:395575
PubChem ID:21772279
Update Time:2025-04-19

1H-Tetrazol-5-amine, N,1-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazol-5-amine, N,1-bis(phenylmethyl)-
    • N,1-dibenzyltetrazol-5-amine
    • N,1-Dibenzyl-1H-tetrazol-5-amine
    • 66907-78-6
    • DTXSID90617888
    • Inchi: 1S/C15H15N5/c1-3-7-13(8-4-1)11-16-15-17-18-19-20(15)12-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,16,17,19)
    • InChI Key: QMEPLQYLNFIDSE-UHFFFAOYSA-N
    • SMILES: N1(C(=NN=N1)NCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 265.13295
  • Monoisotopic Mass: 265.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • PSA: 55.63
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